6-methoxy-2H-chromene-3-carbonitrile
Overview
Description
6-Methoxy-2H-chromene-3-carbonitrile is a chemical compound with the linear formula C11H9NO2 . It is used in various scientific and industrial applications .
Synthesis Analysis
The synthesis of compounds similar to 6-methoxy-2H-chromene-3-carbonitrile has been reported. For instance, the synthesis of 4′-amino-6′-methoxy-2-oxo-2H-spiro [acenaphthylene-1,2′-chromene]-3′-carbonitrile compounds was achieved through a three-component reaction of acenaphthoquinone, malononitrile, and various phenols .Molecular Structure Analysis
The molecular structure of 6-methoxy-2H-chromene-3-carbonitrile is characterized by a chromene core with a methoxy group at the 6-position and a carbonitrile group at the 3-position . The InChI code for this compound isInChI=1S/C11H9NO2/c1-13-10-2-3-11-9 (5-10)4-8 (6-12)7-14-11/h2-5H,7H2,1H3 . Physical And Chemical Properties Analysis
6-Methoxy-2H-chromene-3-carbonitrile has a molecular weight of 187.19 g/mol . It has a topological polar surface area of 42.2 Ų and a complexity of 289 . The compound is solid at room temperature .Scientific Research Applications
Green Synthesis
The compound has been used in the green synthesis of 2-oxo-2H-chromene-3-carbonitriles. This process involves reacting 2-hydroxybenzaldehydes or 2-hydroxyacetophenones with ethyl cyanoacetate under dual-frequency ultrasonication .
Biological Activities
2H-chromenes, including 6-methoxy-2H-chromene-3-carbonitrile, exhibit a variety of biological activities . These include antimicrobial, antifungal, anti-HIV, monoamine oxidase inhibitory, α-chymotrypsin and human leukocyte elastase inhibitory, and antioxidant activities .
Fluorescent Probes
3-Cyanocoumarin-based organic fluorescent compounds, which include 6-methoxy-2H-chromene-3-carbonitrile, have been developed and used in the fabrication of fluorescent probes for early detection of cancerous cells and fluorescent imaging in living cells .
Optical Properties
Studies on the optical properties of 3-cyanocoumarin-based compounds, including 6-methoxy-2H-chromene-3-carbonitrile, have been reported .
Starting Material for Synthesis
6-methoxy-2H-chromene-3-carbonitrile is a well-known starting material for the synthesis of various compounds such as coumarin-3-carboxylic acid, coumarin-3-carboxamides, methine dyes, 3-aroylcoumarins, chromeno[3,4-c]pyridines, 1-styrylbenzopyrano[3,4-c]pyrazoles, cyclopropa[c]coumarins, etc .
Materials Science and Organic Synthesis
2H-chromenes, including 6-methoxy-2H-chromene-3-carbonitrile, have been used broadly in materials science and organic synthesis .
Safety and Hazards
properties
IUPAC Name |
6-methoxy-2H-chromene-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-13-10-2-3-11-9(5-10)4-8(6-12)7-14-11/h2-5H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFFAZOPNBVZSGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)OCC(=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10206172 |
Source
|
| Record name | 2H-1-Benzopyran-3-carbonitrile, 6-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10206172 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-methoxy-2H-chromene-3-carbonitrile | |
CAS RN |
57543-71-2 |
Source
|
| Record name | 3-Cyano-6-methoxychromene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=57543-71-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2H-1-Benzopyran-3-carbonitrile, 6-methoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057543712 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2H-1-Benzopyran-3-carbonitrile, 6-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10206172 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-methoxy-2H-chromene-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
